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Compound of Interest

Compound Name: 2-(4-iodophenyl)propanal
CAS No.: 70991-79-6
Cat. No.: B6147346
Get Quote
. J

Executive Summary: Immediate Action Protocol

Do NOT pour down the drain. Do NOT mix with non-halogenated solvents (e.g., acetone,
ethanol). Do NOT mix with strong oxidizers (e.qg., nitric acid, peroxides).

2-(4-iodophenyl)propanal is a halogenated aromatic aldehyde. Its disposal is strictly regulated
due to the presence of the iodine atom, which produces corrosive hydrogen iodide (HI) and
toxic iodine vapors upon combustion. It must be segregated into the Halogenated Organic
Waste stream and disposed of via high-temperature incineration at a licensed facility.

Chemical Profile & Hazard Assessment

Effective disposal requires understanding the specific chemical risks associated with the
molecule's functional groups.
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Feature

Specification

Disposal Implication

Chemical Name

2-(4-iodophenyl)propanal

CAS: 70991-79-6

Functional Groups

Aldehyde (-CHO), Aryl lodide
(Ar-1)

Reactive intermediate;

halogenated waste.

Air-sensitive (oxidizes to acid);

Store under inert gas; minimize

Reactivity o headspace in waste
Polymerization risk )
containers.
Toxicit Irritant (Skin/Eye/Respiratory); Requires full PPE (Nitrile
oxicity ) N
Potential Sensitizer gloves, goggles, lab coat).[1]
CRITICAL: Must be separated
_ from non-halogenated solvents
Waste Class Halogenated Organic ) o
to avoid cross-contamination
fees and safety risks.
) >110°C (Estimated based on Combustible liquid/solid; treat
Flash Point

MW)

as flammable waste.

Why "Halogenated" Matters

Standard organic waste (acetone, methanol) is often used as fuel blending for cement kilns.

However, iodinated compounds cannot be processed this way because they release corrosive

acid gases (HI) that damage incinerator scrubbers and release toxic iodine (I2) into the

atmosphere. They require specialized high-temperature incineration with specific flue gas

treatment.

Pre-Disposal Stabilization & Segregation

Before moving the chemical to waste storage, ensure it is stable.

» Aldehyde Stabilization: Aldehydes can auto-oxidize to carboxylic acids (2-(4-

iodophenyl)propanoic acid) upon exposure to air. While the acid is generally stable, the

oxidation process can be exothermic.
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o Action: If the material is old or has crystals around the cap, test for peroxides (rare but
possible for some aldehydes) or simply treat as "Potentially Unstable" and request
immediate pickup.

e Incompatibility Check:

o Keep away from: Strong bases (NaOH, KOH) which can induce aldol condensation (heat
generation).

o Keep away from: Strong oxidizers (Nitric acid, Chromic acid) which can cause violent
oxidation.

Visual Guide: Waste Stream Segregation Logic
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. . Stream B: Non-Halogenated Waste
Waste: 2-(4-iodophenyl)propanal (Fuel Blending)

Is it mixed with other solvents?

Yes

Are the other solvents Halogenated?

Yes (e.g., DCM, Chloroform) o (e.g., Acetone, Hexane)

Stream A: Halogenated Organic Waste
(High Temp Incineration)

{Final CheckNo
4

Does it contain Heavy Metals?

es (e.g., Pd catalyst)

Stream C: Mixed Hazardous Waste

(Complex Disposal)

Click to download full resolution via product page

Figure 1: Decision logic for segregating iodinated aldehyde waste. Note that even if mixed with
non-halogenated solvents (like acetone), the presence of the lodine atom forces the entire
mixture into the Halogenated stream.

Step-by-Step Disposal Workflow
Step 1: Container Selection
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» Material: High-Density Polyethylene (HDPE) or Amber Glass.

o Why: Amber glass protects light-sensitive iodides from decomposition. HDPE is resistant
to organic solvents.

« Condition: Must be clean, leak-proof, and have a screw-top cap with a chemically resistant
liner (Teflon/PTFE).

Step 2: Packaging & Labeling

» Transfer: Pour the chemical into the container using a funnel to avoid spillage. Do not fill
>90% to allow for thermal expansion.

» Labeling: Attach a hazardous waste tag immediately.
o Chemical Name: Write "2-(4-iodophenyl)propanal” (Do not use abbreviations).

o Constituents: If in solution, list all solvents and their approximate % (e.qg., "2-(4-
iodophenyl)propanal 5%, Dichloromethane 95%").

o Hazard Checkboxes: Check "Toxic" and "lrritant".

Step 3: Storage

o Store in a Secondary Containment tray (polypropylene) to catch leaks.

o Store in a cool, well-ventilated area away from direct sunlight (iodine compounds are
photosensitive).[2]

o Time Limit: Most institutions (and EPA regulations) require waste to be moved from Satellite
Accumulation Areas (SAA) within 3 days of the container becoming full, or within 90/180
days of the start date depending on generator status.

Emergency Spill Procedures

If a spill occurs outside of a fume hood, evacuate the immediate area.

Spill Response Workflow:
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o PPE: Don double nitrile gloves, safety goggles, lab coat, and a half-mask respirator with

organic vapor cartridges if ventilation is poor.

e Containment: Use Universal Absorbent Pads or vermiculite to dike the spill.

o Note: Do not use paper towels for large spills as they increase surface area for

evaporation.

¢ Neutralization (Optional but Recommended for Odor):

o If the aldehyde smell is pungent, cover the absorbed spill with a dilute solution of Sodium

Bisulfite (NaHSOs) to help sequester the aldehyde, though simple absorption is usually

faster for small spills.

¢ Cleanup: Scoop absorbed material into a wide-mouth HDPE jar.

o Decontamination: Wipe the surface with soap and water.

o Disposal: Label the jar as "Debris contaminated with 2-(4-iodophenyl)propanal” and

manage as Halogenated Solid Waste.

Regulatory Classification (RCRA/EPA)

For US-based laboratories, strict adherence to EPA codes is mandatory.

Parameter

Classification

Code

Waste Type

Halogenated Organic Solvent

FO02 (if spent solvent mix) or
D001 (Ignitable)

Toxicity Characteristic

Not specifically listed (Not P-
or U-listed by default)

Treat as Characteristic

Hazardous Waste

DOT Shipping Name

Flammable Liquid, N.O.S. (if

liquid) or Toxic Solid, Organic,

Depends on physical state

N.O.S.

UN 1993 (Flammable Liquid) Consult EHS for specific
UN Number ) ) o

or UN 2811 (Toxic Solid) shipping
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Note on Incineration: The final disposal facility must be permitted to burn halogenated waste.
The iodine content requires the facility to have acid gas scrubbers to capture HI and Iz
emissions [1].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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